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Compound of Interest

Compound Name: Triethylammonium bicarbonate

Cat. No.: B8461081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the structure, synthesis, and key

properties of triethylammonium bicarbonate (TEAB). This volatile buffer is a critical reagent

in various biochemical and pharmaceutical applications, particularly in the purification of nucleic

acids and other biomolecules. This document offers comprehensive experimental protocols and

quantitative data to support its use in research and development.

Structure and Properties
Triethylammonium bicarbonate is an ionic compound with the chemical formula C₇H₁₇NO₃.

[1] It is formed from the reaction of the weak base triethylamine (TEA) with carbonic acid. In

solution, it exists as the triethylammonium cation ([CH₃CH₂)₃NH]⁺) and the bicarbonate anion

(HCO₃⁻). The IUPAC name for this compound is carbonic acid;N,N-diethylethanamine or

alternatively, hydrogen carbonate;triethylazanium.[1]

The key characteristic of TEAB is its volatility, which allows for its easy removal from samples

by lyophilization, making it an ideal buffer for applications where sample recovery is crucial,

such as mass spectrometry.[2][3] It is commonly used as a 1.0 M aqueous solution with a pH of

approximately 8.5.[2]
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The following table summarizes the key quantitative properties of triethylammonium
bicarbonate:

Property Value Source(s)

Molecular Formula C₇H₁₇NO₃ [1]

Molecular Weight 163.21 g/mol [1]

Appearance
Colorless liquid (in aqueous

solution)
[1]

pH of 1.0 M solution 8.4 - 8.6 (at 25 °C)

Density of 1.0 M solution 1.018 g/mL (at 20 °C)

Refractive Index (n20/D) of 1.0

M solution
1.355

Storage Temperature 2-8°C

Synthesis of Triethylammonium Bicarbonate
Triethylammonium bicarbonate is synthesized by the reaction of triethylamine with carbon

dioxide in an aqueous solution. Two primary methods are employed for its preparation: the

traditional atmospheric pressure bubbling method and an improved pressurized synthesis.

Traditional Synthesis: Atmospheric Pressure CO₂
Bubbling
This method involves bubbling carbon dioxide gas through an aqueous solution of

triethylamine. While straightforward, this method can be time-consuming and may result in

lower yields due to the slow dissolution of CO₂ at atmospheric pressure.

Preparation: In a suitable flask, prepare a 1 M aqueous solution of triethylamine. For

example, to make a 1 L solution, add 139 mL of triethylamine to 861 mL of cold deionized

water. The solution should be kept in an ice bath to minimize the evaporation of

triethylamine.
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Carbon Dioxide Introduction: Bubble carbon dioxide gas from a cylinder or generated from

dry ice through the triethylamine solution.[4] A gas dispersion tube can be used to create fine

bubbles and enhance dissolution.

pH Monitoring: Continuously monitor the pH of the solution. The introduction of CO₂ is

continued until the pH of the solution reaches approximately 8.5.[4] This process can take 3-

4 hours.[4]

Storage: Once the desired pH is reached, the resulting triethylammonium bicarbonate
solution should be stored in a tightly sealed container at 2-8°C.

Improved Synthesis: Pressurized Carbonation
A more efficient method for synthesizing TEAB involves the use of a pressurized reactor. This

approach significantly reduces the reaction time and improves the yield by increasing the

concentration of dissolved carbon dioxide.

Reactor Setup: In a 3 L glass pressure reactor, combine 556 mL of triethylamine and 1480

mL of deionized water. Add a large magnetic stir bar.

Cooling and Flushing: Seal the reactor and place it in an ice-water bath. Begin vigorous

stirring (>1000 rpm). Briefly flush the headspace of the reactor with carbon dioxide gas.

Pressurization: Seal the reactor and charge it with carbon dioxide to a pressure of 20–25 psi.

[5][6][7]

Reaction: Continue stirring for 45–60 minutes.[5][6] The reaction is complete when the gas

flow into the reactor slows significantly.

Completion and Storage: Vent the excess pressure from the reactor. The final solution will be

approximately 2 M TEAB with a pH of 7.6 ± 0.2.[5][6] Store the solution in a tightly sealed

container at 2-8°C.

Visualizing the Synthesis and Logical Relationships
The following diagrams illustrate the chemical synthesis of triethylammonium bicarbonate
and a comparison of the traditional and improved synthesis workflows.
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Caption: Chemical synthesis of triethylammonium bicarbonate.

Traditional Method Improved Pressurized Method

Prepare 1M TEA Solution

Bubble CO2 (Atmospheric Pressure)
3-4 hours

Monitor pH to ~8.5

Store at 2-8°C

Combine TEA and Water in Reactor

Pressurize with CO2 (20-25 psi)
45-60 minutes

Monitor Pressure Drop

Store at 2-8°C
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Caption: Comparison of synthesis workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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